3-Bromo-1H-pyrrolo[3,2-b]pyridine
Overview
Description
3-Bromo-1H-pyrrolo[3,2-b]pyridine is a chemical compound with the empirical formula C7H5BrN2 . It has a molecular weight of 197.03 .
Synthesis Analysis
There are several papers that discuss the synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives . These papers suggest that targeting FGFRs represents an attractive strategy for cancer therapy .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string BrC1=CNC2=CC=NC=C12 . The InChI key for this compound is RCDKYXWNDBRDRE-UHFFFAOYSA-N .Chemical Reactions Analysis
Functionalization of 1H-Pyrrolo[2,3-b]pyridine has been studied to provide new compounds directing toward agrochemicals and/or functional materials .Scientific Research Applications
Preparation of Nitrogen Heterocyclic Compounds : Bromination of pyrrolo[1, 2-a]pyrazine leads to derivatives like 1,3-dibromo and 1-bromo, which align with frontier-electron density calculations. The NMR spectra of these compounds have been analyzed in detail (Paudler & Dunham, 1965).
Synthesis of Natural Alkaloids : The compound has been used in the synthesis of natural alkaloids like variolin B. It involves selective and sequential C-N, C-C, and C-O palladium-mediated functionalization in the pyrido[3',2':4,5]pyrrolo[1,2-c]pyrimidine system (Baeza et al., 2010).
Fischer Cyclization for Heterocycles : A synthesis method for hard-to-reach heterocycles containing 2,3-disubstituted 5-bromo-1H-pyrrolo[2,3-b]pyridine framework has been developed using Fischer indole cyclization (Alekseyev et al., 2015).
Synthesis and Functionalization : Various syntheses and reactions involving 1H-pyrrolo[2,3-b]pyridines have been investigated. These include nitration, bromination, iodination, and reaction with Mannich bases (Herbert & Wibberley, 1969).
Catalysis with Palladium Compounds : The compound has been used in reactions catalyzed by palladium compounds, leading to the synthesis of various derivatives (Ames & Bull, 1982).
Formation of Multidentate Agents : Functionalization studies of 1H-pyrrolo[2,3-b]pyridine have led to the formation of compounds with potential applications in agrochemicals and functional materials (Minakata et al., 1992).
Synthesis of Marine Alkaloids and Related Compounds : The compound has been crucial in synthesizing the heterocyclic core of variolin marine alkaloids and related methoxycarbonyl azolopyrimidines (Mendiola et al., 2004).
Gastric Acid Pump Inhibition : Novel 1H-pyrrolo[3,2-b]pyridines have been synthesized and shown to be potent inhibitors of the gastric acid pump (Palmer et al., 2008).
Potent TrkA Kinase Inhibitors : Compounds synthesized from 3-Bromo-1H-pyrrolo[3,2-b]pyridine have shown potential as TrkA kinase inhibitors, which are significant in medical research (Wood et al., 2004).
Photochemical Behaviour Studies : The photochemical behavior of derivatives has been studied, providing insights into their reactivity and potential applications (Jones & Phipps, 1975).
Mechanism of Action
Target of Action
3-Bromo-1H-pyrrolo[3,2-b]pyridine has been found to have high inhibition on TNIK (Traf2- and Nck-interacting kinase) . TNIK is a member of the germinal center kinase family and plays a crucial role in the regulation of various cellular processes, including cell proliferation, migration, and survival .
Mode of Action
The compound interacts with its target, TNIK, leading to its inhibition . This interaction results in changes in the cellular processes regulated by TNIK, such as cell proliferation, migration, and survival .
Biochemical Pathways
Upon binding to TNIK, this compound inhibits the activation of downstream signaling pathways regulated by TNIK . This includes pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes .
Pharmacokinetics
It is known that the compound is a solid at room temperature . It is recommended to be stored in a cool and dark place, under inert gas . These properties may impact the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties, and thus its bioavailability.
Result of Action
The inhibition of TNIK by this compound can lead to a decrease in cell proliferation and migration, and an increase in cell apoptosis . This makes the compound a potential candidate for cancer therapy, as abnormal activation of TNIK is associated with the progression and development of several cancers .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, the compound is air sensitive and should be stored under inert gas . Its stability and efficacy could be affected by exposure to light, moisture, or inappropriate temperatures .
Future Directions
Biochemical Analysis
Biochemical Properties
It has been found to interact with various enzymes and proteins in biochemical reactions
Cellular Effects
In cellular studies, derivatives of 3-Bromo-1H-pyrrolo[3,2-b]pyridine have shown potent activities against FGFR1, 2, and 3 . These compounds have been found to inhibit breast cancer 4T1 cell proliferation and induce apoptosis . They also significantly inhibited the migration and invasion of 4T1 cells .
Molecular Mechanism
It is known that its derivatives can inhibit the FGFR signaling pathway, which plays an essential role in various types of tumors . This inhibition can facilitate cancer initiation, progression, and resistance to cancer therapy .
Temporal Effects in Laboratory Settings
It is known that its derivatives can significantly reduce the migration and invasion abilities of 4T1 cells after treatment for 24 hours .
Properties
IUPAC Name |
3-bromo-1H-pyrrolo[3,2-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN2/c8-5-4-10-6-2-1-3-9-7(5)6/h1-4,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVNDTQPKDGOBDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=CN2)Br)N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50657104 | |
Record name | 3-Bromo-1H-pyrrolo[3,2-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50657104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
23688-47-3 | |
Record name | 3-Bromo-1H-pyrrolo[3,2-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50657104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromo-4-azaindole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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